Cas no 1246088-68-5 (5-Chloro-6-iodo-1H-pyrrolo2,3-bpyridine)

• Product Name: 5-Chloro-6-iodo-1H-pyrrolo2,3-bpyridine
• CAS No: 1246088-68-5
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD17171348
• CID: 1074470
• PubChem ID: 50988837
• Update Time: 2025-05-23

5-Chloro-6-iodo-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine
• CS-0443256
• 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• DTXSID101271891
• AKOS015850357
• 1246088-68-5
• MFCD17171348
• 5-Chloro-6-iodo-7H-pyrrolo[2,3-b]pyridine
• 5-Chloro-6-iodo-1H-pyrrolo2,3-bpyridine

• MDL： MFCD17171348
• Inchi： 1S/C7H4ClIN2/c8-5-3-4-1-2-10-7(4)11-6(5)9/h1-3H,(H,10,11)
• InChI Key： QTYVYZRGDQSFMA-UHFFFAOYSA-N
• SMILES： IC1=C(C=C2C=CNC2=N1)Cl

Computed Properties

• Exact Mass: 277.91100
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• PSA: 28.68000
• LogP: 2.82090
• Vapor Pressure: NO data available

5-Chloro-6-iodo-1H-pyrrolo2,3-bpyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-6-iodo-1H-pyrrolo2,3-bpyridine

5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1246088-68-5)

The compound 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1246088-68-5) is a heterocyclic aromatic compound with a unique structure that combines pyrrole and pyridine moieties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. The pyrrolopyridine core of this molecule is known for its versatility in forming hydrogen bonds and π-π interactions, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of halogen substitution patterns in modulating the electronic properties of pyrrolopyridine derivatives. In the case of 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine, the presence of both chlorine and iodine atoms at specific positions introduces steric and electronic effects that can significantly influence the molecule's reactivity and bioavailability. For instance, iodination at position 6 has been shown to enhance the molecule's solubility in polar solvents, which is a critical factor in drug delivery systems.

The synthesis of 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels. For example, a recent study published in *Journal of Organic Chemistry* demonstrated a novel route using microwave-assisted synthesis to streamline the production of this compound.

In terms of applications, 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine has shown promise as a lead compound for anti-cancer drug development. Its ability to inhibit specific kinase enzymes involved in tumor growth has been validated in preclinical models. Moreover, its iodinated derivative exhibits enhanced radiotherapeutic properties, making it a candidate for targeted radionuclide therapy.

Another emerging application of this compound is in the field of optoelectronics. The pyrrolopyridine framework is known for its strong absorption properties in the visible spectrum, which makes it suitable for use in organic light-emitting diodes (OLEDs). Recent research has focused on modifying the substituents on the pyrrolopyridine core to improve device efficiency and stability.

The structural versatility of 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine also makes it an ideal candidate for click chemistry reactions. Its ability to undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) has enabled the construction of complex molecular architectures with potential applications in supramolecular chemistry.

In conclusion, 5-Chloro-6-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1246088-68-5) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties and diverse applications underscore its importance as a key building block in modern chemical research.